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Get Quote

Sapindoside B is a complex natural product belonging to the oleanane-type triterpenoid saponin class. The

table below summarizes its core chemical characteristics [1] [2] [3].

Property Description

IUPAC Name (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-3-

[(2S,3R,4R,5S,6S)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-
yl]oxyoxan-2-yl]oxy-4,5-dihydroxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-

hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic
acid [3]

CAS Registry
Number

30994-75-3 [1] [2]

Molecular
Formula

C₄₆H₇₄O₁₆ [1] [2] [3]

Molecular
Weight

883.07 g/mol [1] [2] [3]

Chemical
Classification

Oleanane-type Triterpenoid Saponin [3]
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Property Description

Natural
Sources

Sapindus mukorossi (Soapberry), Sapindus rarak, Acanthopanax sieboldianus [1] [3]

Biological Activities and Experimental Data

Research highlights Sapindoside B's multi-target biological activities, with the most compelling data

supporting its antibacterial effects.

Biological
Activity

Experimental Findings &
Potency

Key Observations

Antibacterial
Activity

Synergistic Effect with
Sapindoside A: Combination
(SAB) more effective than

either saponin alone against
Micrococcus luteus [4].

Mechanism: Disrupts bacterial cell membrane

integrity, increases membrane permeability, alters
fatty acid composition (increases

saturated/unsaturated FA ratio), reduces membrane
fluidity, causing cell content leakage and death [4].

| Anti-Acne Activity | Target Pathogen: Effective against Cutibacterium acnes (C. acnes), a primary

pathogen in acne vulgaris [5] [3]. In Vivo Model: Sapindus saponin fraction (SMSF, containing

Sapindoside B) showed therapeutic effects in a rabbit ear acne model induced by oleic acid and C. acnes [5].

| Proposed Mechanisms: In vivo, the saponin fraction worked by regulating cytokine production,

modulating the MAPK signaling pathway, and restoring a healthy skin microbiota balance [5]. | | Anti-

inflammatory & Other Potential Activities | Supporting Evidence: Saponins from Sapindus mukorossi

show anti-inflammatory properties [5]. Limited research suggests Sapindoside B may interact with drug-

metabolizing enzymes (e.g., CYP enzymes) [3]. | The anti-inflammatory activity is often reported for saponin

mixtures. The specific contribution and efficacy of purified Sapindoside B in isolation require further

validation [5] [3]. |

Proposed Mechanism of Action Against Bacteria
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The primary and best-characterized mechanism of Sapindoside B, especially in synergy with Sapindoside A,

is the physical disruption of the bacterial cell membrane. The following diagram illustrates this process.

Sapindoside A/B (SAB)

Bacterial Cell Membrane

1. Binds to

Alters Fatty Acid Composition:
↑ Saturated/Unsaturated Ratio

2. Attacks

Reduces Membrane Fluidity

Increases Membrane Permeability

Leakage of Cell Contents

Cell Death

Click to download full resolution via product page

Diagram illustrating the synergistic antibacterial mechanism of Sapindoside A and B (SAB) via bacterial

membrane disruption.
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Research Applications and Workflow

Sapindoside B is investigated in multiple research fields. The typical workflow for studying its anti-acne

activity involves in vitro and in vivo models, complemented by omics technologies.

Study Planning & Compound Sourcing

In Vitro Assays

MIC Determination
against C. acnes

Mechanistic Studies
(Membrane Permeability, etc.) In Vivo Validation

Rabbit Ear Acne Model
(Oleic acid + C. acnes)

Omics Analysis

Skin Microbiota
(16S/ITS sequencing) Transcriptomic Analysis Network Pharmacology

Data Integration & Conclusion

Click to download full resolution via product page

A typical research workflow for evaluating the anti-acne activity of Sapindoside B, integrating in vitro, in

vivo, and omics technologies.
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Research Considerations and Future Directions

Synergy is Key: The most potent antibacterial effects are observed when Sapindoside B is used in
combination with Sapindoside A [4]. Future formulations should consider this synergistic pair.

Complex, Multi-Target Mechanisms: Beyond direct antibacterial action, the compound's efficacy
arises from modulating host pathways (e.g., MAPK signaling, cytokine production) and restoring skin

microbiome balance [5].
Biosynthesis as a Supply Strategy: Given the structural complexity of saponins like Sapindoside
B, total chemical synthesis is challenging. Research is progressing on elucidating and engineering
biosynthetic pathways in plants like soapwort (Saponaria officinalis) for sustainable production [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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